Cas no 510764-53-1 ((3-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine)

(3-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine is a fluorinated amine derivative featuring a morpholine-substituted propyl chain. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motifs, which are commonly found in bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the morpholine moiety contributes to solubility and pharmacokinetic properties. Its versatile scaffold makes it a valuable intermediate for the synthesis of potential drug candidates, particularly in targeting neurological and cardiovascular systems. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring purity and stability for research applications.

(3-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine structure

510764-53-1 structure

Product Name:(3-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine

CAS No:510764-53-1

MF:C₁₄H₂₁FN₂O

MW:252.327747106552

CID:3078764

PubChem ID:3152143

Update Time:2025-10-14

(3-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

- (3-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine
- 510764-53-1
- AKOS000300602
- N-[(3-fluorophenyl)methyl]-3-morpholin-4-ylpropan-1-amine
- [(3-fluorophenyl)methyl][3-(morpholin-4-yl)propyl]amine
- SR-01000370462
- N-(3-Fluorobenzyl)-3-morpholinopropan-1-amine
- SR-01000370462-1
- CS-0367757
- MDL： MFCD03724727
- Inchi： 1S/C14H21FN2O/c15-14-4-1-3-13(11-14)12-16-5-2-6-17-7-9-18-10-8-17/h1,3-4,11,16H,2,5-10,12H2
- InChI Key： ZSYQXTSWVRPLFN-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CNCCCN1CCOCC1

Computed Properties

Exact Mass: 252.16379146Da
Monoisotopic Mass: 252.16379146Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 24.5Å²

(3-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM377807-1g	[(3-fluorophenyl)methyl][3-(morpholin-4-yl)propyl]amine	510764-53-1	95%+	1g	$323	2023-01-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1438427-1g	N-(3-fluorobenzyl)-3-morpholinopropan-1-amine	510764-53-1	97%	1g	￥3034.00	2024-05-11